Cas no 111273-31-5 (1H-Pyrazole, 3-(4-phenoxyphenyl)-)

• Product Name: 1H-Pyrazole, 3-(4-phenoxyphenyl)-
• CAS No: 111273-31-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1197304
• PubChem ID: 2806138
• Update Time: 2025-04-20

1H-Pyrazole, 3-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(4-phenoxyphenyl)-
• 5-(4-phenoxyphenyl)-1H-pyrazole
• HMS2799J18
• 3-(4-Phenoxy-phenyl)-1H-pyrazole
• Oprea1_637414
• PD180941
• DS-016901
• IDI1_012683
• HMS1434K20
• DTXSID00384478
• BDBM50141064
• CHEMBL41864
• 111273-31-5
• MLS000851363
• SCHEMBL3364770
• SMR000457806
• Maybridge3_001296
• SGQSMRQYEPPNIA-UHFFFAOYSA-N

• Inchi： 1S/C15H12N2O/c1-2-4-13(5-3-1)18-14-8-6-12(7-9-14)15-10-11-16-17-15/h1-11H,(H,16,17)
• InChI Key： SGQSMRQYEPPNIA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91
• LogP: 3.86900